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Compound of Interest

Glycine, N-[N-(4-
Compound Name:
methoxybenzoyl)glycyl]-

Cat. No.: B187625

An In-depth Technical Guide to N-(4-
methoxybenzoyl)glycine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-(4-methoxybenzoyl)glycine, also widely known by its synonym 4-methoxyhippuric acid or
anisuric acid, is an N-acylglycine derivative. Structurally, it consists of a glycine molecule
acylated at the nitrogen atom by a 4-methoxybenzoyl group. In biological systems, it is
recognized as a key metabolite resulting from the detoxification of 4-methoxybenzoic acid
(anisic acid) via the glycine conjugation pathway. This process, occurring primarily in the
mitochondria of liver and kidney cells, facilitates the excretion of xenobiotic carboxylic acids.
This document provides a comprehensive overview of the chemical structure, physicochemical
properties, synthesis, and biological relevance of N-(4-methoxybenzoyl)glycine.

Chemical Identity and Structure

N-(4-methoxybenzoyl)glycine is a well-defined organic molecule. Its core structure is an amide
linkage between the amino group of glycine and the carboxyl group of 4-methoxybenzoic acid.

Table 1: Chemical Identification of N-(4-methoxybenzoyl)glycine
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Identifier Value Citation
2-(4-methoxybenzamido)acetic
IUPAC Name ) [1]
acid
4-Methoxyhippuric acid,
Anisuric acid, p-
Synonyms [1]

Methoxyhippuric acid, N-(p-

anisoyl)glycine

Molecular Formula C10H11NOa4 [1]
Molecular Weight 209.20 g/mol [1]
CAS Number 13214-64-7

COC1=CC=C(C=C1)C(=O)NC
C(=0)0

Canonical SMILES

SIEIOUWSTGWJGE-
InChl Key [1]
UHFFFAOYSA-N

Physicochemical Properties

The compound is a solid at room temperature. While comprehensive experimental data is
limited, key properties have been reported or can be reliably predicted using computational
models.

Table 2: Physicochemical Properties of N-(4-methoxybenzoyl)glycine

Property Value Notes Citation

Solid (White to off-

Physical State Experimental

white)
Melting Point 155-158 °C Experimental
- Not experimentally Predicted value using
Water Solubility _ [2][3]
determined ALOGPS
pKa (acidic) ~3.53 Predicted
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Synthesis and Experimental Protocols

N-(4-methoxybenzoyl)glycine is most classically synthesized via a Schotten-Baumann reaction,

which involves the acylation of glycine with 4-methoxybenzoyl chloride under basic aqueous

conditions. The necessary acid chloride precursor is readily prepared from commercially

available 4-methoxybenzoic acid.

Experimental Protocol

Part A: Synthesis of 4-Methoxybenzoyl Chloride

Apparatus Setup: A two-neck round-bottom flask is equipped with a magnetic stirrer and a
reflux condenser. The top of the condenser is fitted with a gas outlet connected to a scrubber
(e.g., containing aqueous sodium hydroxide) to neutralize the HCI gas byproduct.

Reaction: To the flask, add 4-methoxybenzoic acid (1.0 equivalent). Add thionyl chloride
(SOCI2) (approx. 1.5-2.0 equivalents) dropwise at room temperature.

Heating: Once the addition is complete, slowly heat the mixture to reflux (approx. 75-80°C)
and maintain for 1-2 hours. The reaction progress can be monitored by the cessation of HCI
gas evolution.

Isolation: After the reaction is complete, allow the mixture to cool to room temperature.
Remove the excess thionyl chloride by distillation under reduced pressure. The remaining
crude 4-methoxybenzoyl chloride is a clear or pale-yellow liquid and can be used in the next
step without further purification.

Part B: Synthesis of N-(4-methoxybenzoyl)glycine (Schotten-Baumann Reaction)

Apparatus Setup: Prepare a beaker or flask with a magnetic stirrer, capable of being cooled
in an ice bath.

Reactant Preparation: Dissolve glycine (1.0 equivalent) in an aqueous solution of 10%
sodium hydroxide (NaOH) (2.0 equivalents) and cool the solution to 0-5°C in the ice bath.

Acylation: In a separate vessel, dissolve the crude 4-methoxybenzoyl chloride (1.0
equivalent) from Part A in a minimal amount of a water-immiscible organic solvent (e.g.,
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diethyl ether or dichloromethane).

Reaction: Add the 4-methoxybenzoyl chloride solution dropwise to the cold, stirring glycine
solution over 30 minutes. Maintain vigorous stirring and keep the temperature below 10°C.
The Schotten-Baumann conditions utilize a two-phase system where the base in the
agueous phase neutralizes the HCI generated.

Workup: After the addition is complete, allow the mixture to stir for an additional 1-2 hours at
room temperature. Transfer the mixture to a separatory funnel and discard the organic layer.

Precipitation: Cool the aqueous layer in an ice bath and acidify to a pH of 1-2 by slowly
adding concentrated hydrochloric acid (HCI). A white precipitate of N-(4-
methoxybenzoyl)glycine will form.

Isolation and Purification: Collect the solid product by vacuum filtration. Wash the filter cake
with cold water to remove inorganic salts. The crude product can be purified by
recrystallization from hot water or an ethanol/water mixture to yield the final product.

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-(4-methoxybenzoyl)glycine chemical structure and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b187625#n-4-methoxybenzoyl-glycine-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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